Cas no 1219904-46-7 (5-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methoxybenzene-1-sulfonamide
• CAS No: 1219904-46-7
• MF: C₁₃H₁₈FNO₄S
• MW: 303.349726200104
• CID: 6192506
• PubChem ID: 49676717
• Update Time: 2025-06-10

5-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methoxybenzene-1-sulfonamide
• 1219904-46-7
• 5-fluoro-N-((1-hydroxycyclopentyl)methyl)-2-methoxybenzenesulfonamide
• SR-01000925625-1
• 5-fluoro-N-[(1-hydroxycyclopentyl)methyl]-2-methoxybenzene-1-sulfonamide
• SR-01000925625
• F5857-6271
• 5-fluoro-N-[(1-hydroxycyclopentyl)methyl]-2-methoxybenzenesulfonamide
• AKOS024524639

• Inchi： 1S/C13H18FNO4S/c1-19-11-5-4-10(14)8-12(11)20(17,18)15-9-13(16)6-2-3-7-13/h4-5,8,15-16H,2-3,6-7,9H2,1H3
• InChI Key： WXUYAOIHNVGSRD-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(NCC1(CCCC1)O)(=O)=O

Computed Properties

• Exact Mass: 303.09405739g/mol
• Monoisotopic Mass: 303.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84Ų

Additional information on 5-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methoxybenzene-1-sulfonamide

Recent Advances in the Study of 5-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methoxybenzene-1-sulfonamide (CAS: 1219904-46-7)

The compound 5-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methoxybenzene-1-sulfonamide (CAS: 1219904-46-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for future drug development.

One of the key areas of research has been the synthesis and optimization of 5-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methoxybenzene-1-sulfonamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use in vivo.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, a recent in vitro study demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and its target enzymes, offering a structural basis for further optimization.

In addition to its anti-inflammatory properties, 5-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methoxybenzene-1-sulfonamide has also been investigated for its potential in oncology. Preliminary studies have shown that it can induce apoptosis in certain cancer cell lines, possibly through the modulation of apoptotic signaling pathways. These findings were supported by flow cytometry and Western blot analyses, which confirmed the activation of caspase-3 and cleavage of poly (ADP-ribose) polymerase (PARP).

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Current research is also exploring the possibility of formulating the compound into nanoparticle-based delivery systems to enhance its pharmacokinetic profile.

In conclusion, 5-fluoro-N-(1-hydroxycyclopentyl)methyl-2-methoxybenzene-1-sulfonamide (CAS: 1219904-46-7) represents a promising candidate for further drug development. Its unique chemical structure and diverse pharmacological activities make it a valuable subject of ongoing research. Future studies should focus on overcoming the current limitations and exploring its full therapeutic potential in preclinical and clinical settings.